Cas no 7232-05-5 (4-[(2,6-dimethylphenyl)amino]-1,1,1-trifluoropent-3-en-2-one - nickel (2:1))

• Product Name: 4-[(2,6-dimethylphenyl)amino]-1,1,1-trifluoropent-3-en-2-one - nickel (2:1)
• CAS No: 7232-05-5
• MF: C₂₆H₂₈F₆N₂NiO₂
• MW: 573.196549415588
• CID: 1754693
• PubChem ID: 50922374
• Update Time: 2025-04-21

4-[(2,6-dimethylphenyl)amino]-1,1,1-trifluoropent-3-en-2-one - nickel (2:1) Chemical and Physical Properties

Names and Identifiers

• 4-[(2,6-dimethylphenyl)amino]-1,1,1-trifluoropent-3-en-2-one - nickel (2:1)
• 4-(2,6-Dimethylanilino)-1,1,1-trifluoropent-3-en-2-one--nickel (2/1)
• 7232-05-5
• DTXSID80413093

• Inchi： 1S/2C13H14F3NO.Ni/c2*1-8-5-4-6-9(2)12(8)17-10(3)7-11(18)13(14,15)16;/h2*4-7,17H,1-3H3;
• InChI Key： ZXZMWLJMQNMMQQ-UHFFFAOYSA-N
• SMILES： [Ni].FC(C(C=C(C)NC1C(C)=CC=CC=1C)=O)(F)F.FC(C(C=C(C)NC1C(C)=CC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 572.14094
• Monoisotopic Mass: 572.140839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2